Cas no 839710-94-0 (Cyclopropanemethanol, 1-[[(2,6-diamino-4-pyrimidinyl)oxy]methyl]-)

Cyclopropanemethanol, 1-[[(2,6-diamino-4-pyrimidinyl)oxy]methyl]- structure
839710-94-0 structure
Product name:Cyclopropanemethanol, 1-[[(2,6-diamino-4-pyrimidinyl)oxy]methyl]-
CAS No:839710-94-0
MF:C9H14N4O2
MW:210.233061313629
CID:1817197
PubChem ID:57807094

Cyclopropanemethanol, 1-[[(2,6-diamino-4-pyrimidinyl)oxy]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanemethanol, 1-[[(2,6-diamino-4-pyrimidinyl)oxy]methyl]-
    • (1-((2,6-diaminopyrimidin-4-yloxy)methyl)cyclopropyl)methanol
    • 839710-94-0
    • SCHEMBL3857892
    • DB-289606
    • Inchi: InChI=1S/C9H14N4O2/c10-6-3-7(13-8(11)12-6)15-5-9(4-14)1-2-9/h3,14H,1-2,4-5H2,(H4,10,11,12,13)
    • InChI Key: TWJQMHSCAJMLDF-UHFFFAOYSA-N
    • SMILES: C1CC1(CO)COC2=NC(=NC(=C2)N)N

Computed Properties

  • Exact Mass: 210.11167570g/mol
  • Monoisotopic Mass: 210.11167570g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 107Ų

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